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Compound of Interest

Compound Name: 1,2-PROPANEDIOL,AR

CAS No.: 128439-95-2

Cat. No.: B1178076

Get Quote

Technical Support Ticket #PG-AR-992: Purification & Quality Assurance of 1,2-Propanediol (AR

Grade)

Status: Open Assigned Specialist: Senior Application Scientist, Separation Chemistry Division

Priority: High (Impacts downstream HPLC/GC-MS baselines)

Executive Summary: The Nature of the Beast
1,2-Propanediol (Propylene Glycol, PG) is deceptively stable. While it lacks the explosive

peroxide-forming tendencies of ethers, AR-grade PG is notoriously hygroscopic and

susceptible to radical-mediated oxidative degradation.

If you are seeing ghost peaks in GC, high UV baselines (210–280 nm), or retention time shifts

in normal-phase chromatography, your "AR" solvent has likely degraded into a mixture of water,

propionaldehyde, and lactic acid.

This guide provides a self-validating workflow to restore 1,2-Propanediol to analytical purity.
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Module 1: Diagnostic Triaging
Before initiating purification, identify the specific contamination profile. Use the following

symptom-to-root-cause table.

Symptom Probable Impurity
Mechanism of
Formation

Verification Method

Drifting baseline /

Tailing
Water (>0.5%)

Hygroscopic

absorption from

atmosphere.

Karl Fischer Titration

(Coulometric preferred

for AR).

Acrid / Acetone-like

Odor

Propionaldehyde,

Acetone

Oxidative radical

degradation (C-O

cleavage).

GC-FID (Low boiling

point peaks).

High UV Abs (260-290

nm)

Carbonyls

(Aldehydes/Ketones)
transitions of oxidation

products.

UV-Vis Scan (Pure

PG is transparent

>210 nm).

Acidic pH (< 6.0)
Lactic Acid, Formic

Acid

Oxidation of terminal

aldehydes.

pH Meter (10% aq.

solution).

Ghost Peaks (High

BP)
Dipropylene Glycol

Synthesis byproduct

(polymerization).

GC-MS (Late eluting

peaks).

Module 2: Remediation Protocols
Protocol A: Vacuum Distillation (Removal of Organics &
Bulk Water)
Use this protocol if the solvent is yellowed, smells acrid, or has >1% water.

The Logic: 1,2-Propanediol boils at 188.2°C at atmospheric pressure. Heating to this

temperature in air accelerates oxidation, creating more impurities than you remove. We must

depress the boiling point to <100°C using vacuum to bypass the activation energy of thermal

degradation.

Equipment:
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Short-path distillation head (minimize hold-up volume).

Vacuum pump capable of <10 mmHg (Torr).

Nitrogen bleed capillary.

Step-by-Step Workflow:

Setup: Assemble glassware. Grease joints sparingly with high-vacuum grease (or use PTFE

sleeves to prevent grease leaching).

Inerting: Flush the system with dry Nitrogen for 15 minutes.

Vacuum Application: Reduce pressure to 10–15 mmHg.

Heating: Slowly heat the oil bath.

Target Bath Temp: 105°C.

Target Vapor Temp:85°C – 90°C (at 10 mmHg).

Fraction Collection:

F1 (Foreshot): Discard the first 10% (contains water, acetone, propionaldehyde).

F2 (Main Fraction): Collect the middle 80%. Monitor vapor temp strictly. If it rises >2°C,

stop.

F3 (Heel): Leave the last 10% in the flask (contains dipropylene glycol, polymers, acids).

Validation: Check Refractive Index (

). Target: 1.4324 ± 0.0002.

Protocol B: Molecular Sieve Drying (Polishing Step)
Use this protocol if the solvent is chemically pure but contains trace water (0.1% - 0.5%).
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The Logic: 1,2-Propanediol (kinetic diameter ~4.5 Å) is too large to enter 3A zeolite pores, but

water (2.8 Å) fits perfectly. Do not use 4A or 5A sieves, as PG can partially enter/block the

pores or undergo surface-catalyzed reactions.

Activation: Heat 3A molecular sieves (beads, not powder) to 250°C for 12 hours under

vacuum or airflow. Cool in a desiccator.

Loading: Add 10% w/v activated sieves to the PG.

Duration: Let stand for 24–48 hours. Agitate occasionally.

Filtration: Decant or filter through a 0.2 µm PTFE membrane to remove zeolite dust before

use in HPLC.

Visualization: Troubleshooting & Workflow Logic
Figure 1: Impurity Identification & Removal Decision
Tree
Caption: Logical flow for determining the correct purification method based on observed solvent

symptoms.
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Start: Assess 1,2-Propanediol Quality

Test: Karl Fischer / Hygroscopy

Water Content > 0.5%?

Test: UV Absorbance (210-280nm)

Test: Olfactory (Acrid/Sweet)

High UV / Bad Odor?

No (Low Water)

Protocol A: Vacuum Distillation
(Remove Oxidation Products & Water)

Yes (High Water)

Protocol B: 3A Molecular Sieves
(Drying Only)

No (Trace Water Only)

Yes (Impure)

Approved for AR Use

Polishing Step

Click to download full resolution via product page
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Figure 2: Vacuum Distillation Setup
Caption: Critical parameters for vacuum distillation of 1,2-Propanediol to prevent thermal

degradation.
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(10-15 mmHg)
Pull Vacuum

Click to download full resolution via product page

FAQ: Expert Insights
Q: Why can't I just use rotary evaporation to dry PG? A: Rotary evaporators rarely achieve the

deep vacuum (<10 mmHg) and consistent heat transfer required to distill PG efficiently without

"bumping." Furthermore, you cannot effectively fractionate (separate) the oxidation impurities

(propionaldehyde) from the main solvent body using a rotovap.

Q: My PG has a UV cutoff of 220 nm. Is this acceptable? A: For general synthesis, yes. For

HPLC mobile phases, no. Pure 1,2-propanediol should be transparent down to ~205 nm.

Absorbance at 210–230 nm indicates the presence of carbonyl impurities (ketones/aldehydes)

or esters.

Q: How do I store the purified solvent? A: Store in amber glass (blocks UV which catalyzes

radical formation) under an inert atmosphere (Argon or Nitrogen). Use a septum cap to prevent

moisture ingress.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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